

An In-Depth Technical Guide to Sunifiram (DM-235): Properties and Research Applications

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-Benzyl albuterol, (-)-

CAS No.: 174607-68-2

Cat. No.: B122594

[Get Quote](#)

A Note on Chemical Identity: The topic specified CAS number 56796-66-8 and the name "L-Theanine Ethylamide." However, extensive research indicates that the compound of interest for nootropic research is Sunifiram (DM-235), which has the CAS number 314728-85-3.^{[1][2]} The properties and applications described herein pertain to Sunifiram, as it aligns with the context of a potent, experimental cognitive enhancer. This guide proceeds under the assumption that Sunifiram is the intended subject of this technical deep-dive.

Foreword for the Modern Researcher

In the vanguard of neuropharmacology, the quest for molecules that can modulate, restore, and enhance cognitive function is a defining challenge. Sunifiram (DM-235), a piperazine-derived compound, has emerged from this pursuit as a molecule of significant interest. First synthesized in 2000, it has demonstrated remarkable potency in preclinical models, distinguishing itself from classical nootropics like piracetam.^{[1][3]} This guide is crafted for the discerning scientist and drug development professional, offering a granular exploration of Sunifiram's molecular characteristics, its intricate mechanisms of action, and a practical framework for its application in a research setting. Our focus is on the "why" behind the "how," ensuring that every protocol is not just a series of steps, but a self-validating system of inquiry.

Part 1: The Molecular Blueprint of Sunifiram (DM-235)


A compound's fundamental physicochemical properties are the syntax of its biological language. Understanding these characteristics is non-negotiable for reproducible and meaningful research, dictating everything from solubility in assay buffers to its potential for crossing the blood-brain barrier.

Physicochemical Data at a Glance

Property	Value	Source(s)
IUPAC Name	1-(4-benzoylpiperazin-1-yl)propan-1-one	[4]
Synonyms	DM-235	[1][2][3]
CAS Number	314728-85-3	[1][2]
Molecular Formula	C ₁₄ H ₁₈ N ₂ O ₂	[2][5]
Molecular Weight	246.31 g/mol	[2][5]
Appearance	Solid	[2]
Purity	≥98%	[2]
Solubility	DMF: 20 mg/mL, DMSO: 12 mg/mL, Ethanol: 14 mg/mL, PBS (pH 7.2): 5 mg/mL	[2]

Structural Identity and Rationale

Sunifiram is a molecular simplification of another experimental nootropic, Unifiram (DM-232).[5] While structurally related to the racetam class of drugs, it is technically not a racetam due to the cleavage of the pyrrolidone backbone.[1] This structural modification is believed to be a key contributor to its significantly higher potency.[6]



[Click to download full resolution via product page](#)

Figure 1: Chemical structure of Sunifiram (DM-235).


Part 2: Deciphering the Pharmacological Action

Sunifiram's cognitive-enhancing effects are not attributed to a single, simple mechanism but rather to a sophisticated modulation of key neurotransmitter systems. Its primary sphere of influence is the glutamatergic system, with significant downstream effects on cholinergic activity.

A Symphony of Glutamatergic Modulation

The prevailing hypothesis is that Sunifiram acts as an "ampakine-like" compound, indirectly activating AMPA receptors, which are crucial for fast synaptic transmission and plasticity.^{[3][7]} However, its mechanism is more nuanced, involving the NMDA receptor as a primary target.

Causality in Experimental Design: The investigation into Sunifiram's mechanism hinges on dissecting a specific signaling cascade. Research indicates that Sunifiram stimulates the glycine-binding site of the NMDA receptor.^{[4][8][9]} This action initiates a cascade involving the activation of protein kinase C α (PKC α) and Calcium/calmodulin-dependent protein kinase II (CaMKII).^{[8][9]} These kinases, in turn, phosphorylate AMPA receptors, enhancing their function.^[9] This leads to a strengthening of synaptic connections, a process known as long-term potentiation (LTP), which is a cellular basis for learning and memory.^{[4][8][9]}



[Click to download full resolution via product page](#)

Figure 2: Sunifiram's proposed signaling pathway via NMDA receptor modulation.

Enhancing Cholinergic Neurotransmission

In addition to its effects on the glutamatergic system, Sunifiram has been shown to increase the release of acetylcholine in the cerebral cortex of rats.[4][6][10] Acetylcholine is a neurotransmitter critically involved in learning, memory, and attention. This dual mechanism of action—enhancing both glutamatergic and cholinergic activity—likely contributes to its potent nootropic effects.

Part 3: Research Paradigms and Methodologies

The translation of molecular action into cognitive enhancement is validated through rigorous in vitro and in vivo experimental models.

In Vitro Electrophysiology: Probing Synaptic Plasticity

Objective: To directly measure the effect of Sunifiram on long-term potentiation (LTP) in hippocampal slices, providing a cellular correlate for its memory-enhancing properties.

Step-by-Step Methodology:


- **Slice Preparation:** Prepare acute transverse hippocampal slices (300-400 μm) from adult male Wistar rats using a vibratome in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).
- **Incubation and Recovery:** Allow slices to recover for at least 1 hour in an interface chamber continuously perfused with oxygenated aCSF at 32°C.
- **Electrode Placement:** Place a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs) and a stimulating electrode to activate Schaffer collateral afferents.
- **Baseline Recording:** Establish a stable baseline of fEPSPs for 20-30 minutes by delivering single pulses at a low frequency (e.g., 0.033 Hz).
- **Drug Application:** Perfuse the slices with aCSF containing Sunifiram (e.g., 10 nM) for a predetermined period.[\[9\]](#)
- **LTP Induction:** Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds).
- **Post-HFS Recording:** Record fEPSPs for at least 60 minutes post-HFS to measure the potentiation.
- **Data Analysis:** Quantify the degree of LTP by expressing the average fEPSP slope during the last 10 minutes of recording as a percentage of the pre-HFS baseline. Compare the LTP magnitude between Sunifiram-treated and control slices.

Trustworthiness through Controls: A self-validating protocol would include a control group where slices are treated with a vehicle. Furthermore, to confirm the mechanism, another group

could be co-treated with an NMDA receptor glycine-site antagonist (like 7-chloro-kynurenic acid), which is expected to block the LTP-enhancing effects of Sunifiram.[9]

In Vivo Behavioral Assays: Assessing Cognitive Enhancement

Objective: To evaluate the ability of Sunifiram to reverse chemically-induced amnesia in a mouse model using the passive avoidance test.



[Click to download full resolution via product page](#)

Figure 3: Workflow for the passive avoidance test to assess Sunifiram's antiamnesic effects.

Step-by-Step Methodology:

- Apparatus: A two-compartment box with a light and a dark chamber connected by a small opening. The floor of the dark chamber is equipped with an electric grid.
- Acquisition Trial (Day 1):
 - Place a mouse in the light compartment.
 - When the mouse enters the dark compartment (which they naturally prefer), deliver a mild, brief foot shock (e.g., 0.5 mA for 2 seconds).
 - The latency to enter the dark compartment is recorded.
- Treatment:
 - Immediately after the acquisition trial, administer the amnesic agent, scopolamine (e.g., 1.5 mg/kg, i.p.), to induce memory impairment.[11]
 - Subsequently, administer Sunifiram (e.g., 0.001-0.1 mg/kg, i.p.) or a vehicle control.[11]
- Retention Trial (Day 2, 24 hours later):
 - Place the mouse back into the light compartment.
 - Record the step-through latency, i.e., the time it takes for the mouse to re-enter the dark compartment (up to a cut-off time, e.g., 300 seconds).
- Data Analysis: A longer step-through latency in the Sunifiram-treated group compared to the scopolamine-only group indicates a reversal of amnesia and a positive nootropic effect.

Part 4: The Uncharted Territory: Future Directions and Caveats

Scientific Integrity is Paramount: It is crucial to underscore that Sunifiram is an experimental drug and has not been approved for human use by any regulatory agency.[5] The entirety of the existing data comes from preclinical animal and in vitro studies.[12][13] There is a complete absence of human clinical trials, and therefore, its safety, toxicity, and long-term effects in humans are unknown.[5][14]

Future Research Imperatives:

- **Comprehensive Toxicology:** Rigorous short- and long-term toxicology studies are a prerequisite for any potential clinical development.
- **Pharmacokinetics in Humans:** Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Sunifiram in humans is essential.
- **Phase I Clinical Trials:** Should toxicology studies prove favorable, carefully designed Phase I trials to assess safety and tolerability in healthy human volunteers would be the next logical step.

References

- SelfDecode. (n.d.). All About Sunifiram: Purported Effects, Side-Effects, and More. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Sunifiram. Retrieved from [\[Link\]](#)
- Grokipedia. (n.d.). Sunifiram. Retrieved from [\[Link\]](#)
- Powerock Pharma. (n.d.). SUNIFIRAM. Retrieved from [\[Link\]](#)
- Moriguchi, S., et al. (2013). Novel nootropic drug sunifiram improves cognitive deficits via CaM kinase II and protein kinase C activation in olfactory bulbectomized mice. *Behavioural Brain Research*, 242, 150-157.
- NutraPedia. (n.d.). Sunifiram. Retrieved from [\[Link\]](#)
- Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Science Behind Sunifiram: Mechanisms, Research, and Future Potential. Retrieved from [\[Link\]](#)

- Romanelli, M. N., et al. (2006). Pharmacological Characterization of DM232 (Unifiram) and DM235 (Sunifiram), New Potent Cognition Enhancers. CNS Drug Reviews, 12(1), 39-52.
- Martini, E., et al. (2009). Design, synthesis and nootropic activity of new analogues of sunifiram and sapunifiram, two potent cognition-enhancers. Bioorganic & Medicinal Chemistry, 17(21), 7606-7614.
- Dr. Oracle. (2025, February 28). What is Sunifiram (1-(methylaminomethyl)cyclobutanecarboxylic acid)?. Retrieved from [\[Link\]](#)
- Gualtieri, F. (2016). Unifi nootropics from the lab to the web: a story of academic (and industrial) shortcomings. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 2-8.
- Moriguchi, S., et al. (2013). Novel nootropic drug sunifiram enhances hippocampal synaptic efficacy via glycine-binding site of N-methyl-D-aspartate receptor. Hippocampus, 23(6), 442-455.
- Romanelli, M. N., et al. (2006). Pharmacological characterization of DM232 (unifiram) and DM235 (sunifiram), new potent cognition enhancers. CNS Drug Reviews, 12(1), 39-52.
- Gualtieri, F. (2016). Unifi nootropics from the lab to the web: A story of academic (and industrial) shortcomings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Sunifiram | 314728-85-3 [\[chemicalbook.com\]](#)
- 2. [caymanchem.com](#) [\[caymanchem.com\]](#)
- 3. [medchemexpress.com](#) [\[medchemexpress.com\]](#)
- 4. [grokipedia.com](#) [\[grokipedia.com\]](#)
- 5. Sunifiram - Wikipedia [\[en.wikipedia.org\]](#)
- 6. Pharmacological characterization of DM232 (unifiram) and DM235 (sunifiram), new potent cognition enhancers - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](#)
- 7. [powerrockpharma.com](#) [\[powerrockpharma.com\]](#)

- 8. Novel nootropic drug sunifiram improves cognitive deficits via CaM kinase II and protein kinase C activation in olfactory bulbectomized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Novel nootropic drug sunifiram enhances hippocampal synaptic efficacy via glycine-binding site of N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Pharmacological Characterization of DM232 (Unifiram) and DM235 (Sunifiram), New Potent Cognition Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. drugs.selfdecode.com [drugs.selfdecode.com]
- 13. Sunifiram - NutraPedia [nutrahacker.com]
- 14. droracle.ai [droracle.ai]
- To cite this document: BenchChem. [An In-Depth Technical Guide to Sunifiram (DM-235): Properties and Research Applications]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b122594/docs#an-in-depth-technical-guide-to-sunifiram-dm-235-properties-and-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check